Cas no 246877-29-2 (Benzoic acid, 5-fluoro-3-hydroxy-2-methyl-)
Benzoic acid, 5-fluoro-3-hydroxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-fluoro-3-hydroxy-2-methyl-
- 5-Fluoro-3-hydroxy-2-methyl-benzoic acid
- 246877-29-2
- 5-fluoro-3-hydroxy-2-methylbenzoic acid
- SCHEMBL18186580
-
- Inchi: 1S/C8H7FO3/c1-4-6(8(11)12)2-5(9)3-7(4)10/h2-3,10H,1H3,(H,11,12)
- InChI Key: GEAJLRJEXCREPZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(F)=CC(O)=C1C
Computed Properties
- Exact Mass: 170.03792224Da
- Monoisotopic Mass: 170.03792224Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.5Ų
Benzoic acid, 5-fluoro-3-hydroxy-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6744157-1.0g |
5-fluoro-3-hydroxy-2-methylbenzoic acid |
246877-29-2 | 1.0g |
$1364.0 | 2023-02-03 | ||
| Enamine | EN300-6744157-2.5g |
5-fluoro-3-hydroxy-2-methylbenzoic acid |
246877-29-2 | 2.5g |
$2827.0 | 2023-02-03 | ||
| Enamine | EN300-6744157-5.0g |
5-fluoro-3-hydroxy-2-methylbenzoic acid |
246877-29-2 | 5.0g |
$3581.0 | 2023-02-03 | ||
| Enamine | EN300-6744157-10.0g |
5-fluoro-3-hydroxy-2-methylbenzoic acid |
246877-29-2 | 10.0g |
$4501.0 | 2023-02-03 |
Benzoic acid, 5-fluoro-3-hydroxy-2-methyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Benzoic acid, 5-fluoro-3-hydroxy-2-methyl-
Benzoic acid, 5-fluoro-3-hydroxy-2-methyl- (CAS No. 246877-29-2): A Comprehensive Overview
Benzoic acid, 5-fluoro-3-hydroxy-2-methyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 246877-29-2, is a fluorinated aromatic compound with significant potential in the field of pharmaceuticals and agrochemicals. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of a fluoro group, a hydroxyl group, and a methyl group, contribute to its unique chemical properties and reactivity.
The< strong>fluoro substitution in the aromatic ring of Benzoic acid, 5-fluoro-3-hydroxy-2-methyl- plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of pharmaceutical compounds. In recent years, fluorinated benzoic acids have garnered considerable attention due to their role in the development of novel therapeutic agents.
One of the most compelling aspects of Benzoic acid, 5-fluoro-3-hydroxy-2-methyl- is its versatility in synthetic chemistry. The combination of a hydroxyl group and a methyl group provides multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. This flexibility has been exploited in the synthesis of various intermediates used in drug development and fine chemical manufacturing.
In the realm of pharmaceutical research, Benzoic acid, 5-fluoro-3-hydroxy-2-methyl- has been investigated for its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Studies have shown that this compound can serve as a precursor for more complex molecules with significant therapeutic effects. For instance, it has been explored in the development of compounds targeting inflammatory pathways, where its structural motifs contribute to anti-inflammatory activity.
The< strong>hydroxyl group in Benzoic acid, 5-fluoro-3-hydroxy-2-methyl- also contributes to its solubility and bioavailability, making it a valuable building block for drug formulations. Additionally, the< strong>methyl group can influence electronic properties and interactions with biological targets, further enhancing its utility in medicinal chemistry.
Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like Benzoic acid, 5-fluoro-3-hydroxy-2-methyl-. By leveraging molecular modeling techniques, researchers can predict the biological activity and pharmacokinetic behavior of this compound before conducting expensive experimental trials. This approach has accelerated the discovery process and led to the identification of novel lead compounds with high therapeutic potential.
The agrochemical industry has also recognized the value of< strong>Benzoic acid, 5-fluoro-3-hydroxy-2-methyl-. Its derivatives have been investigated as potential candidates for developing new pesticides and herbicides. The presence of fluorine atoms enhances the stability and efficacy of these compounds against target pests while minimizing environmental impact.
In conclusion, Benzoic acid, 5-fluoro-3-hydroxy-2-methyl-, with its CAS number CAS No. 246877-29-2, represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate in synthetic chemistry and a promising candidate for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, its significance in science and industry is likely to grow even further.
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